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Compound of Interest

Compound Name: 1-Kestose

Cat. No.: B7803635 Get Quote

Introduction

1-Kestose is a trisaccharide and a type of fructooligosaccharide (FOS) with significant potential

in the food and pharmaceutical industries as a prebiotic and low-calorie sweetener.[1][2] It is

composed of a fructose molecule linked to the fructose moiety of sucrose. The enzymatic

synthesis of 1-Kestose is a highly specific and efficient method that primarily utilizes

fructosyltransferases (FTases), enzymes that catalyze the transfer of a fructosyl group from a

donor molecule, typically sucrose, to an acceptor molecule.[2][3] This process, known as

transfructosylation, offers a significant advantage over chemical synthesis due to its high

regioselectivity and milder reaction conditions. The primary reaction involves the conversion of

sucrose into 1-Kestose and glucose.

Fructosyltransferases can be sourced from various microorganisms, including fungi like

Aspergillus species and bacteria such as Lactobacillus species.[4][5][6] The reaction

conditions, including pH, temperature, and substrate concentration, play a crucial role in

optimizing the yield of 1-Kestose and minimizing the production of byproducts.[7][8]

Data Presentation

The following tables summarize quantitative data from various studies on the enzymatic

synthesis of 1-Kestose, providing a comparative overview of reaction conditions and

outcomes.

Table 1: Optimal Reaction Conditions for 1-Kestose Synthesis
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Enzyme Source Optimal pH
Optimal
Temperature (°C)

Reference

Aspergillus phoenicis 8.0 60 [6]

Fructosyltransferase

(general)
4.5 55 [7][8]

Lactobacillus reuteri

(InuΔ699His)
5.0-5.5 50 [5]

Aspergillus niger 5.0-6.0 50-60 [6]

Aspergillus fijiensis 5.0-5.5 55-60 [2]

Pineapple Residue

Extract
6.5 40 [9]

Table 2: Substrate Concentration and Product Yields

Enzyme
Source

Initial
Sucrose
Concentrati
on (g/L)

1-Kestose
(GF2)
Yield/Comp
osition

Other FOS
(Nystose -
GF3)

Glucose
Yield/Comp
osition

Reference

Fructosyltran

sferase

(general)

500

~60% of total

FOS (major

product)

Minor product
Inhibition

observed
[7][8]

Lactobacillus

reuteri

(InuΔ699His)

90
5.1 g/L (95%

of FOS)
5% of FOS 6.0 g/L [5]

Aspergillus

fijiensis

600 (60%

w/v)
36.35% 21.68% 28.66% [2]

Aspergillus

phoenicis
750 ~300 g/L

Small amount

produced
- [4][6]

Table 3: Analytical Parameters for 1-Kestose Quantification by HPLC-IR
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Analyte
Linearity
Range
(mg/mL)

Limit of
Detection
(LOD) (mg/mL)

Limit of
Quantification
(LOQ) (mg/mL)

Reference

1-Kestose 4.3 - 22.0 0.7 1.4 [10][11][12]

Glucose 1.6 - 8.7 0.2 0.6 [10][11][12]

Sucrose 7.0 - 41.0 0.8 1.8 [10][11][12]

Experimental Protocols
This section provides a detailed methodology for the enzymatic synthesis of 1-Kestose,

followed by its quantification.

Protocol 1: Enzymatic Synthesis of 1-Kestose

This protocol is a generalized procedure based on common parameters found in the literature.

[2][7] Researchers should optimize these conditions for their specific enzyme.

1. Materials:

Fructosyltransferase (e.g., from Aspergillus sp.)
Sucrose
Sodium acetate buffer (0.1 M, pH 5.5) or other appropriate buffer
Deionized water
pH meter
Shaking water bath or incubator
Reaction vessels (e.g., 50 mL Falcon tubes or glass flasks)
Heating block or water bath for enzyme inactivation

2. Procedure:

Protocol 2: Quantification of 1-Kestose by High-Performance Liquid Chromatography (HPLC)

This protocol outlines the analysis of the reaction products to determine the concentration of 1-
Kestose.[10][11][12]

1. Materials and Equipment:
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HPLC system with a Refractive Index (RI) detector
Carbohydrate analysis column (e.g., Aminex HPX-87C)
Deionized water (HPLC grade)
Syringe filters (0.45 µm)
Autosampler vials
1-Kestose, glucose, fructose, and sucrose standards

2. Procedure:

Visualizations
Enzymatic Reaction of 1-Kestose Synthesis

Reactants

Enzyme

Products

Sucrose (Donor)

Fructosyltransferase

Sucrose (Acceptor)

1-Kestose

Glucose

Click to download full resolution via product page

Caption: Enzymatic conversion of sucrose to 1-Kestose and glucose by fructosyltransferase.

Experimental Workflow for 1-Kestose Synthesis and Analysis
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Caption: A generalized workflow for the synthesis and analysis of 1-Kestose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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